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Compound of Interest

Compound Name: 2-Chloro-4-methoxyphenol

Cat. No.: B103099

This guide provides essential safety and logistical information for the proper disposal of 2-
Chloro-4-methoxyphenol, tailored for researchers and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and environmental
compliance.

Physicochemical and Safety Data

For quick reference, the key quantitative data for 2-Chloro-4-methoxyphenol are summarized
below.

Property Value
Molecular Formula C7H7CIO2[1]
Molecular Weight 158.58 g/mol [1]
Melting Point 36-44°C[2]
Flash Point 85°C (185°F)[1]
Density 1.153 g/cm3[1]

Hazard Profile

2-Chloro-4-methoxyphenol is classified with the following hazards:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b103099?utm_src=pdf-interest
https://www.benchchem.com/product/b103099?utm_src=pdf-body
https://www.benchchem.com/product/b103099?utm_src=pdf-body
https://www.benchchem.com/product/b103099?utm_src=pdf-body
https://www.fishersci.com/shop/products/2-chloro-4-methoxyphenol-97-thermo-scientific-1/AAA1665206
https://www.fishersci.com/shop/products/2-chloro-4-methoxyphenol-97-thermo-scientific-1/AAA1665206
https://www.thermofisher.com/order/catalog/product/A16652.14
https://www.fishersci.com/shop/products/2-chloro-4-methoxyphenol-97-thermo-scientific-1/AAA1665206
https://www.fishersci.com/shop/products/2-chloro-4-methoxyphenol-97-thermo-scientific-1/AAA1665206
https://www.benchchem.com/product/b103099?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Causes skin irritation.[1][3]

o Causes serious eye irritation.[1][3]

o May cause respiratory irritation.[1][3]
o Harmful if swallowed.[1]

e Harmful in contact with skin.[1]

Always handle this chemical with appropriate personal protective equipment (PPE), including
gloves, eye protection, and a lab coat.[3] Work should be conducted in a well-ventilated area or
under a chemical fume hood.[3]

Experimental Protocols: Disposal Procedures

The inappropriate disposal of hazardous chemicals is illegal and poses a significant risk to both
human health and the environment.[4] The following protocols outline the step-by-step
procedures for the safe handling and disposal of 2-Chloro-4-methoxyphenol waste and its
containers.

Protocol 1: Disposal of 2-Chloro-4-methoxyphenol
Waste

This protocol covers the disposal of the chemical itself, as well as materials heavily
contaminated with it (e.g., spill cleanup materials).

Waste Collection & Storage:

o Container Selection: Collect waste in a sturdy, leak-proof, and chemically compatible
container.[4][5] The container must have a tight-fitting cap.[4]

e Labeling: Immediately label the waste container with a hazardous waste tag. The label must
clearly state "Hazardous Waste" and include the full chemical name, "2-Chloro-4-
methoxyphenol," along with its concentration and the date accumulation started.[5]

e Segregation: Store the waste container in a designated, well-ventilated secondary
containment bin.[4] Crucially, do not mix this waste with incompatible materials. Store away
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from strong oxidizing agents, strong acids, and strong bases.[6]

o Storage Conditions: Keep the waste container closed at all times, except when adding
waste.[5] Store in a cool, dry place away from sources of ignition.[6][7]

Final Disposal:

o Professional Disposal: The ultimate disposal method must be through an approved waste
disposal plant or a licensed hazardous waste management company.[3][8] Never discharge
2-Chloro-4-methoxyphenol into drains, sewers, or the environment.[3]

» Regulatory Compliance: All disposal activities must be conducted in strict accordance with
applicable local, state, and federal laws and regulations.[3]

Protocol 2: Disposal of Empty Containers

Containers that once held 2-Chloro-4-methoxyphenol must be decontaminated before
disposal to ensure residual amounts are not released into the environment.

e Thorough Emptying: Ensure the container is as empty as possible, with only minimal residue
remaining.[5] If solids or sludge are present, the container must be disposed of as hazardous
waste following Protocol 1.[5]

e Triple Rinsing:

o Rinse the container thoroughly with a suitable solvent (e.g., acetone or ethanol) at least
three times.

o Crucially, the first rinsate must be collected and disposed of as hazardous chemical waste,
as described in Protocol 1.[5] Subsequent rinsate should also be collected as hazardous
waste.[4]

o Label Removal: After triple rinsing and air-drying, completely remove, deface, or obliterate
the original chemical label.[4]

» Final Disposal: The clean, rinsed container can now be disposed of in a sanitary landfill or
offered for recycling, depending on institutional policies.[3] Puncturing the container can
prevent its reuse.[3]
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Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
Chloro-4-methoxyphenol and its containers.
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Caption: Disposal workflow for 2-Chloro-4-methoxyphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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